2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acid

• IUPAC Name: 2-[4-[2-(butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acid
• InChI: InChI=1S/C13H25N3O3/c1-4-10(2)14-12(17)9-15-5-7-16(8-6-15)11(3)13(18)19/h10-11H,4-9H2,1-3H3,(H,14,17)(H,18,19)
• InChI Key: MYLRDEWZDCUIEC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CN1CCN(CC1)C(C)C(=O)O
• Molecular Formula: C13H25N3O3
• Molecular Weight: 271.36 g/mol

Description

2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acid, also known as Boc-piperazine-2-carboxylic acid, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of piperazine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acidne-2-carboxylic acid is not fully understood. However, it has been reported to inhibit the activity of various enzymes by binding to their active sites. This results in the inhibition of the enzyme's catalytic activity, leading to a decrease in the production of their respective substrates.
Biochemical and Physiological Effects:
2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acidne-2-carboxylic acid has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of amyloid-beta peptide, which is responsible for the formation of plaques in the brain of Alzheimer's patients. It has also been reported to decrease intraocular pressure in glaucoma patients.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acidne-2-carboxylic acid in lab experiments is its inhibitory activity against various enzymes. This makes it a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which makes it difficult to use in some experiments.

Future Directions

There are several future directions for the study of 2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acidne-2-carboxylic acid. One of the potential areas of research is the development of new drugs for the treatment of Alzheimer's disease, glaucoma, and other related disorders. Another potential area of research is the study of the compound's inhibitory activity against other enzymes and its potential use in the development of new drugs.
Conclusion:
In conclusion, 2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acidne-2-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its unique properties. It has been synthesized using various methods and has been extensively studied for its potential use in drug discovery and development. The compound exhibits inhibitory activity against various enzymes and has been reported to exhibit various biochemical and physiological effects. Although there are some limitations to using this compound in lab experiments, there are several potential future directions for its study.

Synthesis Methods

The synthesis of 2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acidne-2-carboxylic acid involves the reaction of 2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acidne with ethyl 2-bromoacetate in the presence of a base such as sodium hydride. The resulting product is then hydrolyzed using hydrochloric acid to obtain 2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acidne-2-carboxylic acid. This method has been widely used in the synthesis of this compound and has been reported in various scientific literature.

Scientific Research Applications

2-[4-[2-(Butan-2-ylamino)-2-oxoethyl]piperazin-1-yl]propanoic acidne-2-carboxylic acid has been extensively studied for its potential use in drug discovery and development. It has been reported to exhibit inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. This makes it a potential candidate for the treatment of Alzheimer's disease, glaucoma, and other related disorders.